Cas no 1361828-91-2 ((2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid)
(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid
-
- Inchi: 1S/C14H9Cl2FO2/c15-10-1-2-13(16)12(7-10)9-3-8(5-14(18)19)4-11(17)6-9/h1-4,6-7H,5H2,(H,18,19)
- InChI Key: MMQGRJJTEIOSEC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1=CC(=CC(CC(=O)O)=C1)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 327
- XLogP3: 4.4
- Topological Polar Surface Area: 37.3
(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011000777-1g |
(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid |
1361828-91-2 | 97% | 1g |
1,445.30 USD | 2021-05-28 |
(2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid
Research Brief on (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid (CAS: 1361828-91-2)
In recent years, (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid (CAS: 1361828-91-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique biphenyl structure and functional groups, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of dichloro and fluoro substituents on the biphenyl scaffold suggests possible interactions with biological targets, making it a promising candidate for drug development.
Recent studies have focused on the synthesis and characterization of (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid, with particular attention to its physicochemical properties and biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Additionally, computational modeling has provided insights into its potential binding modes with target proteins, further elucidating its mechanism of action.
One of the key findings from recent research is the compound's ability to modulate inflammatory pathways. In vitro studies have demonstrated that (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings have been corroborated by in vivo models, where the compound showed efficacy in reducing inflammation in animal subjects. Such results highlight its therapeutic potential for conditions such as rheumatoid arthritis and other inflammatory diseases.
Another area of interest is the compound's role in oncology. Preliminary studies indicate that (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid may possess anti-proliferative properties against certain cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further investigation in cancer therapy. However, more extensive preclinical studies are required to fully understand its efficacy and safety profile.
Despite these promising findings, challenges remain in the development of (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and toxicological studies. Researchers are also exploring structural modifications to enhance the compound's pharmacological properties while minimizing adverse effects.
In conclusion, (2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an anti-inflammatory and anti-cancer agent underscores the importance of continued investigation. Future studies should focus on optimizing its structure, elucidating its precise mechanisms of action, and advancing it through the drug development pipeline. The compound's unique properties and promising preliminary data make it a noteworthy subject for the scientific community.
1361828-91-2 ((2',5'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)